Cas no 2770556-29-9 ((9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate
• CAS No: 2770556-29-9
• MF: C₂₃H₂₈N₂O₂
• MW: 364.480626106262
• CID: 5980667
• PubChem ID: 165993392
• Update Time: 2025-06-03

(9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate
• EN300-37397148
• 2770556-29-9

• Inchi： 1S/C23H28N2O2/c1-4-14-24(3)15-16-25(5-2)23(26)27-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h4,6-13,22H,1,5,14-17H2,2-3H3
• InChI Key： WKWQPMJMCOCKEK-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CCN(C)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 364.215078140g/mol
• Monoisotopic Mass: 364.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate (CAS No. 2770556-29-9)

The compound (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate, identified by its CAS No. 2770556-29-9, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a fluorenylmethyl (Fmoc) protecting group, a widely used moiety in peptide synthesis due to its stability and ease of removal under mild conditions. The presence of an N-ethyl and N-methylprop-2-en-1-yl side chain further enhances its utility in designing bioactive molecules and drug delivery systems.

In recent years, the demand for Fmoc-protected compounds like 2770556-29-9 has surged, driven by advancements in bioconjugation techniques and targeted therapy development. Researchers are particularly interested in its role as a linker molecule for antibody-drug conjugates (ADCs), a hot topic in cancer research. The compound’s unique structure allows for precise functional group manipulation, making it a valuable tool in medicinal chemistry and proteomics.

The synthesis of (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate involves multi-step organic reactions, including amine alkylation and carbamate formation. Its CAS No. 2770556-29-9 is frequently searched in chemical databases by scientists exploring peptide modifications or small-molecule probes. The compound’s compatibility with solid-phase synthesis platforms has also made it a staple in high-throughput screening workflows.

From an SEO perspective, queries such as "Fmoc-N-ethyl-N-methylprop-2-en-1-yl carbamate uses" or "CAS 2770556-29-9 solubility data" reflect user interest in its physicochemical properties and applications. The compound aligns with trends in green chemistry, as researchers seek eco-friendly solvents for its purification. Additionally, its potential in neurodegenerative disease studies has sparked discussions in academic forums and patent filings.

Quality control of 2770556-29-9 relies on advanced analytical techniques like HPLC and mass spectrometry, ensuring purity for sensitive biochemical assays. As the pharmaceutical industry shifts toward personalized medicine, this compound’s versatility positions it as a key enabler of next-generation therapeutics. Its molecular weight (exact mass: ~350.45 g/mol) and logP values are critical parameters for ADME studies.

In summary, (9H-fluoren-9-yl)methyl N-ethyl-N-{2-[methyl(prop-2-en-1-yl)amino]ethyl}carbamate (CAS 2770556-29-9) exemplifies innovation at the intersection of chemical biology and drug discovery. Its adaptability to click chemistry protocols and relevance in biomarker development ensure sustained scientific interest. For laboratories focusing on peptide engineering or prodrug design, this compound offers a robust synthetic building block with measurable impact across life sciences.